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Compound of Interest

Compound Name: Trimethylacetonitrile

Cat. No.: B147661

For researchers, scientists, and professionals in drug development, the safe handling and
storage of chemical reagents are paramount. This technical support center provides essential
information, troubleshooting guides, and frequently asked questions regarding the safe use of
trimethylacetonitrile.

Quick Reference Data

A summary of the key physical and chemical properties of trimethylacetonitrile is provided
below for easy reference.
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Property Value

Synonyms Pi.valonitrile, t.ert-.B.utyI cyanide, 2,2-
Dimethylpropionitrile

CAS Number 630-18-2

Molecular Formula C5H9N

Molecular Weight 83.13 g/mol

Appearance Clear, colorless liquid

Boiling Point 105-106 °C[1][2]

Melting Point 15-16 °C[1][2]

Flash Point 4 °C (39.2 °F) - closed cup[3]

Density 0.752 g/mL at 25 °C[1][2]

Solubility Slightly miscible with water. Miscible with

ethanol, acetone, and toluene.[1][4]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with trimethylacetonitrile?

Al: Trimethylacetonitrile is a highly flammable liquid and vapor.[3][5] It is also toxic if

swallowed, in contact with skin, or if inhaled.[3] It can cause skin and serious eye irritation.[5][6]

Q2: What personal protective equipment (PPE) is required when handling

trimethylacetonitrile?

A2: Appropriate PPE includes impervious gloves, protective clothing, and safety goggles or a

face shield.[6] A NIOSH/MSHA-approved respirator should be used if inhalation risk is present.

[3] All handling should be conducted in a well-ventilated area or under a chemical fume hood.

[6]7]

Q3: How should trimethylacetonitrile be stored?
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A3: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[3]
[6][7] Keep containers tightly closed and store locked up.[6][7] It should be stored away from
incompatible materials such as strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[3]

Q4: What should | do in case of a spill?

A4: In the event of a spill, immediately remove all sources of ignition.[3][7] Use spark-proof
tools and explosion-proof equipment.[3][6] Absorb the spill with an inert, dry material like sand
and place it in a sealed container for disposal.[6] Ensure adequate ventilation.

Q5: What are the proper first-aid measures for exposure to trimethylacetonitrile?
AS5:

 Inhalation: Move the victim to fresh air and keep them at rest. Seek immediate medical
attention.[6][7]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water.[6] If skin irritation occurs, get medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.[6]

e Ingestion: Do NOT induce vomiting. Call a poison control center or doctor immediately.[3][7]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Faint odor detected in the lab

Improper storage or a small
leak.

Check that all containers are
tightly sealed. Inspect for any
signs of a leak. Ensure the

storage area is well-ventilated.

Skin irritation after handling

Inadequate or compromised
PPE.

Review the type of gloves
being used for chemical
compatibility. Ensure proper

handwashing after handling.

Visible vapors during transfer

Inadequate ventilation or

transfer technique.

Perform all transfers in a
certified chemical fume hood.
Use a closed system for

transfers whenever possible.

[6]

Experimental Protocols: Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling

trimethylacetonitrile during an experiment.
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Caption: Workflow for Safe Handling of Trimethylacetonitrile.
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Logical Relationship: Hazard Mitigation

The following diagram outlines the logical relationships between hazards, control measures,
and desired outcomes.
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Caption: Logical Diagram of Hazard Mitigation for Trimethylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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